![molecular formula C18H17N5O2 B2924608 6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one CAS No. 2380166-78-7](/img/structure/B2924608.png)
6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyridazinone derivative that has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of 6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and pathways involved in inflammation and cancer progression. It has also been shown to modulate the activity of neurotransmitters involved in neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in inflammation and cancer progression. It has also been shown to modulate the activity of neurotransmitters involved in neurodegenerative disorders. Additionally, it has been shown to exhibit anti-microbial properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of 6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one is its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for the study of 6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the study of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand its mechanism of action and its potential use in the treatment of neurodegenerative disorders.
Synthesis Methods
The synthesis of 6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one has been reported in several studies. One of the most common methods involves the reaction of 2-(1-pyrimidin-4-ylazetidin-3-yl)aniline and 2-bromo-5-methoxypyridine in the presence of a palladium catalyst. Other methods include the reaction of 2-(1-pyrimidin-4-ylazetidin-3-yl)aniline with 5-methoxypyridine-2-carbaldehyde in the presence of a Lewis acid catalyst.
Scientific Research Applications
6-(2-Methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
6-(2-methoxyphenyl)-2-(1-pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O2/c1-25-16-5-3-2-4-14(16)15-6-7-18(24)23(21-15)13-10-22(11-13)17-8-9-19-12-20-17/h2-9,12-13H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFVYFTBSOAFSGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NN(C(=O)C=C2)C3CN(C3)C4=NC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.